Cas no 104217-08-5 (Butanoic acid, 2-methyl-2-(phenylsulfonyl)-)

• Product Name: Butanoic acid, 2-methyl-2-(phenylsulfonyl)-
• CAS No: 104217-08-5
• MF: C₁₁H₁₄O₄S
• MW: 242.291462421417
• CID: 1141753
• Update Time: 2024-07-27

Butanoic acid, 2-methyl-2-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-methyl-2-(phenylsulfonyl)-

• Inchi： 1S/C11H14O4S/c1-3-11(2,10(12)13)16(14,15)9-7-5-4-6-8-9/h4-8H,3H2,1-2H3,(H,12,13)
• InChI Key： LZLCGCNYQCDFGQ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)(S(C1=CC=CC=C1)(=O)=O)CC

Computed Properties

• Exact Mass: 242.06132

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Melting Point: 86-89 °C
• Boiling Point: 444.7±37.0 °C(Predicted)
• PSA: 71.44
• pka: 2.62±0.10(Predicted)